Cas no 2384318-64-1 (2-(2-Bromo-3-chloro-4-fluorophenyl)acetic acid)

• Product Name: 2-(2-Bromo-3-chloro-4-fluorophenyl)acetic acid
• CAS No: 2384318-64-1
• MF: C₈H₅BrClFO₂
• MW: 267.4795
• CID: 5084279
• PubChem ID: 155906311
• Update Time: 2025-11-02

2-(2-Bromo-3-chloro-4-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-3-chloro-4-fluorophenyl)acetic acid
• E73880
• AKOS040767943
• BS-49086
• starbld0006945
• (2-bromo-3-chloro-4-fluorophenyl)acetic acid
• 2384318-64-1
• 2-(2-bromo-3-chloro-4-fluoro-phenyl)acetic acid

• Inchi： 1S/C8H5BrClFO2/c9-7-4(3-6(12)13)1-2-5(11)8(7)10/h1-2H,3H2,(H,12,13)
• InChI Key： LHVRXJYVOYIDBF-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C([H])=C([H])C=1C([H])([H])C(=O)O[H])F)Cl

Computed Properties

• Exact Mass: 265.91455g/mol
• Monoisotopic Mass: 265.91455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Additional information on 2-(2-Bromo-3-chloro-4-fluorophenyl)acetic acid

Comprehensive Overview of 2-(2-Bromo-3-chloro-4-fluorophenyl)acetic acid (CAS No. 2384318-64-1)

2-(2-Bromo-3-chloro-4-fluorophenyl)acetic acid (CAS No. 2384318-64-1) is a halogen-substituted phenylacetic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-chloro-fluoro substitution pattern, serves as a versatile building block in organic synthesis. Its molecular structure combines a phenyl ring with acetic acid functionality, making it valuable for designing bioactive molecules with tailored properties.

The growing demand for halogenated aromatic compounds in drug discovery has positioned 2-(2-Bromo-3-chloro-4-fluorophenyl)acetic acid as a compound of interest. Researchers frequently search for "multihalogenated phenylacetic acid derivatives" and "CAS 2384318-64-1 applications," reflecting its relevance in modern synthetic chemistry. The strategic placement of bromine, chlorine, and fluorine atoms on the aromatic ring enhances the compound's electronic properties, influencing its reactivity in cross-coupling reactions and other transformations.

In pharmaceutical applications, 2-(2-Bromo-3-chloro-4-fluorophenyl)acetic acid is explored as a precursor for nonsteroidal anti-inflammatory drug (NSAID) analogs. The presence of multiple halogens allows for precise modulation of lipophilicity and target binding—a hot topic in "rational drug design" discussions. Recent publications highlight its use in developing selective COX-2 inhibitors, addressing current market needs for safer anti-inflammatory agents with reduced gastrointestinal side effects.

The compound's role in material science is another trending focus area. As interest grows in "organic electronic materials," researchers investigate how the halogen substituents of 2-(2-Bromo-3-chloro-4-fluorophenyl)acetic acid affect charge transport properties. This aligns with searches for "halogenated organic semiconductors" and "building blocks for OLED materials." The electron-withdrawing nature of its substituents makes it particularly interesting for designing n-type organic semiconductors.

Synthetic accessibility is a key advantage of 2-(2-Bromo-3-chloro-4-fluorophenyl)acetic acid (CAS No. 2384318-64-1). Laboratory protocols frequently appear in searches for "halogenated phenylacetic acid synthesis" and "multistep organic transformations." The compound can be prepared through halogenation sequences or via coupling reactions from simpler aromatic precursors, offering flexibility in synthetic routes. Its crystalline nature facilitates purification—an important consideration for industrial-scale applications.

Environmental considerations surrounding halogenated organic compounds have led to innovations in the sustainable use of 2-(2-Bromo-3-chloro-4-fluorophenyl)acetic acid. Green chemistry approaches, a trending topic in "eco-friendly synthesis" searches, are being developed to minimize waste generation during its production. Researchers are particularly interested in "catalytic halogenation methods" that improve atom economy while maintaining the compound's structural integrity.

The analytical characterization of 2-(2-Bromo-3-chloro-4-fluorophenyl)acetic acid presents unique challenges and opportunities. Advanced techniques like NMR spectroscopy and mass spectrometry are essential for verifying its structure—a common search topic among quality control professionals. The distinct ¹⁹F NMR signal and characteristic isotopic patterns from its bromine and chlorine atoms provide valuable diagnostic features for compound identification.

Market dynamics for halogenated pharmaceutical intermediates indicate steady growth for specialized compounds like 2-(2-Bromo-3-chloro-4-fluorophenyl)acetic acid. Industry reports tracking "high-value fine chemicals" highlight increasing demand from contract research organizations and academic institutions. The compound's price and availability frequently appear in searches related to "specialty chemical suppliers" and "custom synthesis services."

Future research directions for 2-(2-Bromo-3-chloro-4-fluorophenyl)acetic acid (CAS No. 2384318-64-1) may explore its potential in emerging fields like "proteolysis targeting chimeras (PROTACs)" and "covalent drug discovery." These cutting-edge areas, frequently searched in connection with "next-generation therapeutics," could benefit from the compound's ability to serve as a versatile linker or warhead component in complex molecular architectures.

In conclusion, 2-(2-Bromo-3-chloro-4-fluorophenyl)acetic acid represents a sophisticated tool for medicinal chemists and materials scientists alike. Its combination of multiple halogen substituents and carboxylic acid functionality enables diverse chemical transformations while addressing current needs in "structure-activity relationship" studies. As synthetic methodologies advance and application areas expand, this compound will likely maintain its relevance in both academic and industrial settings.